N,N-diethyl-2-(2-nitrophenoxy)ethanamine

• IUPAC Name: N,N-diethyl-2-(2-nitrophenoxy)ethanamine
• InChI: InChI=1S/C12H18N2O3/c1-3-13(4-2)9-10-17-12-8-6-5-7-11(12)14(15)16/h5-8H,3-4,9-10H2,1-2H3
• InChI Key: KTMCIALHYQWWBC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC1=CC=CC=C1[N+](=O)[O-]
• Molecular Formula: C12H18N2O3
• DSSTOX Substance ID: DTXSID50357798
• Molecular Weight: 238.28 g/mol
• CAS RN: 96115-77-4

Description

“N,N-diethyl-2-(2-nitrophenoxy)ethanamine” is a chemical compound with the molecular formula C12H18N2O3. It is a complex organic compound that falls under the category of ethanamines.

Molecular Structure Analysis

The molecular structure of “N,N-diethyl-2-(2-nitrophenoxy)ethanamine” consists of a diethylamine group attached to a nitrophenoxy group. The InChI representation of the molecule is InChI=1S/C12H18N2O3/c1-3-13(4-2)9-10-17-12-8-6-5-7-11(12)14(15)16/h5-8H,3-4,9-10H2,1-2H3.

Physical And Chemical Properties Analysis

“N,N-diethyl-2-(2-nitrophenoxy)ethanamine” has a molecular weight of 238.28 g/mol. Other physical and chemical properties such as boiling point, melting point, density, and solubility are not specified in the available resources.

Scientific Research Applications

1. Synthesis and Preparation for Radioactive Labeling

Research by Yilmaz and Shine (1988) detailed the synthesis of partially enriched N-methyl-2-(4-nitrophenoxy)ethanamine derivatives for radioactive labeling. This includes the preparation of hydrochlorides of these compounds, which are significant for their potential use in radio-labeling for medical imaging and research purposes (Yilmaz & Shine, 1988).

2. Novel Synthetic Routes

Luo et al. (2008) developed a novel synthetic route utilizing 2-nitrochlorobenzene as the starting material for producing a key intermediate of Silodosin, an α1-adrenoceptor antagonist. This method highlights the economic and convenient access to this important intermediate (Luo et al., 2008).

3. Agricultural Applications

Rui (2002) explored the synthesis of Chloro 2 (p-nitrophenoxy) ethane and its reaction with diethylamine, leading to the production of 2 (p-nitrophenoxy)triethylamine. This compound showed potential in enhancing the growth and yield of rice, indicating its utility in agricultural applications (Rui, 2002).

4. Antimicrobial and Antidiabetic Properties

A study by S. G et al. (2023) on green synthesized Schiff bases derived from 2-(2-methoxyphenoxy)ethanamine revealed significant in vitro antimicrobial and antidiabetic properties. This highlights its potential as a Covid-19 inhibitor and its role in drug discovery (S. G et al., 2023).

5. Cancer Research

Brandes and Hermonat (1984) synthesized N,N-diethyl-2-[(4-phenylmethyl)-phenoxy]-ethanamine X HCl (N,N-DPPE), a compound with high affinity to the anti-estrogen binding site in rat liver microsomes. This discovery has implications for breast cancer research and treatment, as it suggests potential for defining the biological role of the anti-estrogen binding site in cancer therapies (Brandes & Hermonat, 1984).

Mechanism of Action

The mechanism of action of “N,N-diethyl-2-(2-nitrophenoxy)ethanamine” is not specified in the available resources. The mechanism of action for a chemical compound typically refers to its interactions at a molecular or cellular level, which is often specific to its application in a biological or chemical context.

Safety and Hazards

When handling “N,N-diethyl-2-(2-nitrophenoxy)ethanamine”, appropriate safety measures should be taken. This includes wearing suitable gloves, protective clothing, and eye protection. In case of inhalation, the victim should be moved to fresh air, and in severe cases or if symptoms persist, medical attention should be sought.

Future Directions

The future directions for “N,N-diethyl-2-(2-nitrophenoxy)ethanamine” are not specified in the available resources. The potential applications and research directions for a chemical compound often depend on its physical and chemical properties, as well as its interactions with other compounds.